Cas no 1249362-19-3 (2-(Prop-2-yn-1-yl)cycloheptan-1-ol)

• Product Name: 2-(Prop-2-yn-1-yl)cycloheptan-1-ol
• CAS No: 1249362-19-3
• Molecular Formula: C₁₀H₁₆O
• Molecular Weight: 152.233443260193
• CID: 5739484
• PubChem ID: 61750717

2-(Prop-2-yn-1-yl)cycloheptan-1-ol Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)cycloheptan-1-ol
• 1249362-19-3
• AKOS011021375
• EN300-1624537
• Cycloheptanol, 2-(2-propyn-1-yl)-

• InChIKey： UEFJYLZMINSPFJ-UHFFFAOYSA-N
• Inchi： 1S/C10H16O/c1-2-6-9-7-4-3-5-8-10(9)11/h1,9-11H,3-8H2
• SMILES： OC1CCCCCC1CC#C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.120115130g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 235.7±13.0 °C(Predicted)
• pka: 15.02±0.40(Predicted)
• Density: 0.957±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives